Cas no 2514953-00-3 (1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride)
1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride
-
- Inchi: 1S/C8H12BrN3.2ClH/c1-10-4-8-7(9)5-12(11-8)6-2-3-6;;/h5-6,10H,2-4H2,1H3;2*1H
- InChI Key: CCBCIFJWTPOKPP-UHFFFAOYSA-N
- SMILES: BrC1C(CNC)=NN(C=1)C1CC1.Cl.Cl
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 160
- Topological Polar Surface Area: 29.8
1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR475197-250mg |
[(4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methyl](methyl)amine dihydrochloride |
2514953-00-3 | 95% | 250mg |
£165.00 | 2025-02-20 | |
| Apollo Scientific | OR475197-1g |
[(4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methyl](methyl)amine dihydrochloride |
2514953-00-3 | 95% | 1g |
£495.00 | 2025-02-20 | |
| abcr | AB597935-250mg |
[(4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methyl](methyl)amine dihydrochloride; . |
2514953-00-3 | 250mg |
€333.70 | 2024-07-24 | ||
| abcr | AB597935-1g |
[(4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methyl](methyl)amine dihydrochloride; . |
2514953-00-3 | 1g |
€921.10 | 2024-07-24 |
1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride
1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride: A Comprehensive Overview
The compound 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride (CAS No. 2514953-00-3) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense scientific investigation.
The molecular structure of 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride is characterized by a pyrazole ring, which is a five-membered heterocyclic aromatic compound. The presence of a bromine substituent at the 4-position of the pyrazole ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the cyclopropyl group attached to the pyrazole ring contributes to the molecule's steric properties, potentially enhancing its binding affinity to target receptors.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These techniques not only improve yield but also ensure high purity, which is critical for pharmacological studies.
From a pharmacological perspective, 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride has demonstrated potent activity in preclinical models. Studies have shown that this compound exhibits selective inhibition of certain kinases, making it a potential candidate for anti-cancer therapies. Furthermore, its ability to modulate ion channels suggests applications in neurodegenerative diseases and cardiovascular disorders.
One of the most intriguing aspects of 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride is its bioavailability profile. Preclinical data indicate that the compound has favorable absorption characteristics, which are essential for oral administration. However, further studies are required to fully understand its pharmacokinetics and metabolism in humans.
Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the drug-like properties of 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride. These efforts include structure-based drug design and medicinal chemistry optimization to enhance efficacy and reduce off-target effects.
In conclusion, 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride (CAS No. 2514953-00-) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure, coupled with advancements in synthetic and pharmacological research, positions it as a key player in the development of novel therapeutics.
2514953-00-3 (1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride) Related Products
- 2514952-96-4((4-Bromo-1-cyclopropylpyrazol-3-yl)methanamine;dihydrochloride)
- 2514953-06-9(1-(1-Cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride)
- 1513346-26-3(4-Bromo-5-methyl-1-cyclopropyl-1H-pyrazole)
- 1005610-24-1((4-bromo-1-ethyl-1H-pyrazol-3-yl)methanamine)
- 2137636-31-6(1H-Pyrazole-3-methanamine, 4-bromo-1-cyclopropyl-5-methyl-)
- 1001500-18-0((4-Bromo-1-ethyl-1 H -pyrazol-3-ylmethyl)-methyl-amine)
- 1563530-25-5(4-bromo-1-cyclopropyl-3-methyl-pyrazole)
- 1855911-19-1(1-(4-Bromo-2-ethylpyrazol-3-yl)-N-methylmethanamine;hydrochloride)
- 1005660-55-8(<br>3-(4-Bromo-3-methyl-pyrazol-1-yl)-N-(1-ethyl-1H-pyrazol-3-ylmethyl)-propion amide)
- 1001500-51-1((4-bromo-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine)